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Compound of Interest

Compound Name: Indopine

Cat. No.: B1594909

For Immediate Release

Shanghai, China — December 21, 2025 — Indopine, a distinct chemical compound identified by
the systematic name 3-(2-(1-phenethyl-4-piperidyl)ethyl)indole and CAS number 3569-26-4,
remains a substance of chemical interest but lacks a publicly documented pharmacological
profile. Despite its classification in some databases as a potential analgesic and sedative-
hypnotic agent, a comprehensive review of scientific literature and patent databases reveals a
significant absence of in-depth preclinical or clinical data detailing its mechanism of action,
receptor binding affinities, and pharmacokinetic properties.

Indopine is a molecule with the chemical formula Cz3H2sN2.[1] Its structure features an indole
nucleus linked to a phenethylpiperidine moiety. While the broader class of indole derivatives
has been extensively explored in medicinal chemistry for a wide range of therapeutic
applications, including anti-inflammatory, anti-cancer, and neuroprotective agents, specific
pharmacological data for Indopine itself are not available in the public domain.

Similarly, a thorough search for pharmacokinetic data, including absorption, distribution,
metabolism, and excretion (ADME) profiles for Indopine, did not yield any specific studies.
Understanding these parameters is crucial for the development of any potential therapeutic
agent.

The mechanism of action of Indopine remains uncharacterized. Investigations into compounds
with similar structural motifs, such as phenethylpiperidine derivatives, have revealed a variety
of pharmacological activities, often related to interactions with opioid or other central nervous
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system receptors. However, without specific binding assay data for Indopine, any potential
targets are purely speculative.

Furthermore, no patents containing specific pharmacological data for Indopine could be
identified. Patent literature is often a primary source of initial pharmacological findings for novel
compounds, and its absence in this case further underscores the lack of development of
Indopine as a therapeutic candidate.

In conclusion, while Indopine is a recognized chemical entity, it has not been the subject of
published pharmacological investigation. As such, a detailed technical guide on its core
pharmacological profile, including quantitative data, experimental protocols, and signaling
pathway diagrams, cannot be constructed at this time. The scientific community awaits future
research to potentially elucidate the pharmacological properties and therapeutic potential of
this compound. Professionals in drug development and research are advised that any
consideration of Indopine would require foundational in vitro and in vivo studies to be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

